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Compound of Interest

Compound Name: Manganese(ll) acetate

Cat. No.: B147979

This guide provides an in-depth overview of manganese(ll) acetate, a compound of interest
for researchers, scientists, and professionals in drug development. It covers critical safety
information, physicochemical properties, and relevant experimental contexts.

Chemical Identification and Properties

Manganese(ll) acetate is available in both anhydrous and tetrahydrate forms. The Chemical
Abstracts Service (CAS) numbers for these are:

 Manganese(ll) acetate (anhydrous): 638-38-0
e Manganese(ll) acetate tetrahydrate: 6156-78-1[1][2][3][4]

A summary of the key physicochemical data is presented below.
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Manganese(ll) acetate

Manganese(ll) acetate

Property

(anhydrous) tetrahydrate
Linear Formula (CH3COO)2Mn (CH3COO)2Mn - 4H20[4]
Molecular Weight 173.03 g/mol 245.09 g/mol [3][4]
Appearance Light red solid[1]
Odor No information available[1] No information available[1]
Solubility Water soluble[1] Water soluble[1]

Stable under normal

. Stable under normal

Stability temperatures and pressures;

Hygroscopic

conditions[1]

Recommended Storage

15-25°Cin adry place[2]

Safety Data Sheet Summary

The following tables summarize the critical safety information for both anhydrous and

tetrahydrate forms of manganese(ll) acetate, based on available Safety Data Sheets (SDS).

Hazard Identification and Classification
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Hazard Statement

Classification (Anhydrous)

Classification
(Tetrahydrate)

Acute Oral Toxicity

May be harmful if swallowed
(LD50, rat: 2940 mg/kg)

May be harmful if swallowed[1]

Skin Corrosion/Irritation

Irritating to skin

Causes skin irritation
(Category 2)[3]

Serious Eye Damage/Eye

Irritation

Irritating to eyes

Causes serious eye irritation
(Category 2)[3]

Respiratory System

Irritating to respiratory system

May cause respiratory irritation
(Specific target organ toxicity -
single exposure, Category 3)

[3]

Reproductive Toxicity

Possible risk of impaired
fertility; Possible risk of harm to

the unborn child

Shall not be classified as a

reproductive toxicant[2]

Chronic Exposure

Limited evidence suggests that
repeated or long-term
occupational exposure may
produce cumulative health
effects.[5]

First Aid Measures

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA12351&PLANT=d__ALF
https://www.cdhfinechemical.com/images/product/msds/83_412325_MAGANESE(II)ACETATECASNO-6156-78-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/83_412325_MAGANESE(II)ACETATECASNO-6156-78-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/83_412325_MAGANESE(II)ACETATECASNO-6156-78-1-MSDS.pdf
https://www.carlroth.com/medias/SDB-0277-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDgwMjV8YXBwbGljYXRpb24vcGRmfGFERTRMMmczWmk4NU1UZzBOall3TmpnME9ETXdMMU5FUWw4d01qYzNYMGxGWDBWT0xuQmtaZ3wxYjlhYTViOGEzY2FjY2JmN2ExY2JiZDdiMTcwZjE4NGRlYzM3NDA0MGY2OWYwYmJkNDQ5NjRjMGJhZDMxOGEy
https://datasheets.scbt.com/sc-263454.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First Aid Procedures

Clean mouth with water and drink plenty of

Ingestion water afterwards. Get medical attention if
symptoms occur.[1] Do NOT induce vomiting.
Remove to fresh air. If not breathing, give

Inhalation artificial respiration. Get medical attention if

symptoms occur.[1]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. If skin irritation persists, call a

physician.[1]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Fire Fighting and Handling
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Aspect

Recommendations

Suitable Extinguishing Media

Water spray, carbon dioxide (CO2), dry

chemical, alcohol-resistant foam.[1]

Specific Hazards

Thermal decomposition can lead to release of
irritating gases and vapors.[1] Combustible solid
which burns but propagates flame with difficulty.
[5] Dust clouds may form an explosive mixture
with air.[5]

Safe Handling

Do not eat, drink or smoke when using this
product.[1] Avoid dust formation.[2] Provide
appropriate exhaust ventilation at places where

dust is formed.[3]

Incompatible Materials

Strong oxidizing agents, strong acids, strong

bases.

Personal Protective Equipment

Wear suitable protective clothing, gloves and
eye/face protection. Safety glasses with side-
shields conforming to EN166 or NIOSH

approved standards are recommended.[3]

Experimental Protocols and Applications

Manganese(ll) acetate serves as a precursor in various research and development

applications, particularly in materials science and catalysis. A representative experimental

workflow for the synthesis of manganese oxide nanopatrticles is detailed below.

Synthesis of Manganese Oxide Nanoparticles

This protocol outlines a general method for the synthesis of manganese oxide (MnO)

nanoparticles using manganese(ll) acetate as a precursor.

Methodology:

e Precursor Solution Preparation: A solution of manganese(ll) acetate is prepared in a

suitable solvent, such as a polyol (e.g., diethylene glycol), at a specific concentration.
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Thermal Decomposition: The precursor solution is heated to a high temperature under an
inert atmosphere (e.g., nitrogen or argon) to induce thermal decomposition of the
manganese(ll) acetate.

Nucleation and Growth: As the temperature increases, the manganese(ll) acetate
decomposes, leading to the nucleation and subsequent growth of manganese oxide
nanoparticles. The reaction temperature and time are critical parameters that influence the
size and morphology of the resulting nanoparticles.

Purification: After the reaction is complete, the nanopatrticle solution is cooled to room
temperature. The nanoparticles are then typically isolated and purified by centrifugation and
washing with a solvent like ethanol to remove any unreacted precursors and byproducts.

Characterization: The synthesized manganese oxide nanoparticles are then characterized
using various techniques such as Transmission Electron Microscopy (TEM) for size and
morphology, X-ray Diffraction (XRD) for crystal structure, and other spectroscopic methods to
confirm their composition and properties.

(" Characterization )

Characterization

TEM (Size, Morphology)
Nanoparticle Synthesis Purification
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Synthesis of Manganese Oxide Nanoparticles Workflow.
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Role in Signaling Pathways

While manganese is an essential trace element and plays a role in various biological
processes, the direct involvement of manganese(ll) acetate in specific signaling pathways is
primarily contextual, often as a source of manganese ions (Mn2*) in experimental settings.
Mn2* can influence signaling pathways by acting as a cofactor for enzymes or by mimicking
other divalent cations like Ca?* or Mg2+.

For instance, in neurobiological research, Mn2+ is used as a contrast agent in Magnetic
Resonance Imaging (MRI) for manganese-enhanced MRI (MEMRI) to trace neuronal
pathways. This application relies on the uptake of Mn2+ through voltage-gated calcium
channels.
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Conceptual Diagram of Mn2* Uptake in Neurons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

